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Compound of Interest

Compound Name: Boc-Arg-Ome

Cat. No.: B3287095

This document provides key technical information for Na-tert-Butoxycarbonyl-L-arginine methyl
ester (Boc-Arg-Ome), a derivative of the amino acid arginine. It is intended for researchers,
scientists, and professionals in drug development and peptide chemistry.

Chemical Identity and Properties

Boc-Arg-Ome is an N-terminally protected form of arginine where the alpha-amino group is
blocked by a tert-butoxycarbonyl (Boc) group, and the C-terminus is esterified as a methyl
ester. This modification is common in peptide synthesis to prevent unwanted side reactions.

Data Summary

The following table summarizes the key quantitative data for Boc-Arg-Ome.

Identifier Value Source
CAS Number 83731-79-7 [1]
Molecular Formula C12H24N404 [1]
Molecular Weight 288.343 g/mol [1]
Exact Mass 288.18000 [1]

Logical Relationship of Chemical Protection
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The following diagram illustrates the protective group strategy for Boc-Arg-Ome, starting from
the parent amino acid, L-Arginine.

Protecting Group Strategy for Boc-Arg-Ome
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Protecting group strategy for Boc-Arg-Ome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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